3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one

• IUPAC Name: (E)-3-(4-phenoxyanilino)-1-pyridin-3-ylbut-2-en-1-one
• InChI: InChI=1S/C21H18N2O2/c1-16(14-21(24)17-6-5-13-22-15-17)23-18-9-11-20(12-10-18)25-19-7-3-2-4-8-19/h2-15,23H,1H3/b16-14+
• InChI Key: TVUORSPKQYSZHK-JQIJEIRASA-N
• Canonical SMILES: CC(=CC(=O)C1=CN=CC=C1)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Isomeric SMILES: C/C(=C\C(=O)C1=CN=CC=C1)/NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one, also known as PP2, is a small molecule inhibitor that has been widely used in scientific research. PP2 was first synthesized in 1994 and has since been used to study the role of non-receptor tyrosine kinases in various biological processes.

Mechanism of Action

3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one is a selective inhibitor of non-receptor tyrosine kinases, particularly Src family kinases. 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one binds to the ATP-binding site of these kinases and prevents their activation. This leads to the inhibition of downstream signaling pathways and cellular processes that are regulated by these kinases.
Biochemical and Physiological Effects:
3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one has been shown to inhibit cell proliferation, migration, and invasion in various cancer cell lines. It has also been shown to inhibit the production of pro-inflammatory cytokines in immune cells. 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one has been used to study the role of non-receptor tyrosine kinases in various physiological processes such as wound healing, angiogenesis, and bone remodeling.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one is its selectivity towards non-receptor tyrosine kinases, particularly Src family kinases. This allows for the specific study of these kinases in various biological processes. However, 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one has been shown to have off-target effects on other kinases and enzymes, which can lead to non-specific effects. It is also important to note that 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one has a short half-life and can be rapidly metabolized in vivo.

Future Directions

There are several future directions for the study of 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one and non-receptor tyrosine kinases. One area of interest is the role of these kinases in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of more selective and potent inhibitors of non-receptor tyrosine kinases. Additionally, the use of 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one in combination with other drugs or therapies is an area of active research.

Synthesis Methods

3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one is synthesized through a multi-step reaction process. The first step involves the reaction of 4-bromoanisole with magnesium to form a Grignard reagent. The Grignard reagent is then reacted with 4-chlorobenzonitrile to form 4-phenoxybenzonitrile. The next step involves the reaction of 4-phenoxybenzonitrile with 3-pyridinecarboxaldehyde to form 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-propen-1-one. Finally, this compound is treated with acetic anhydride to form 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one.

Scientific Research Applications

3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one has been extensively used in scientific research to study the role of non-receptor tyrosine kinases in various biological processes. Non-receptor tyrosine kinases are enzymes that play a crucial role in cell signaling and are involved in various cellular processes such as cell growth, differentiation, and migration. 3-[(4-phenoxyphenyl)amino]-1-(3-pyridinyl)-2-buten-1-one has been used to study the role of non-receptor tyrosine kinases in cancer, inflammation, and immune response.